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Compound of Interest

Compound Name: Octane-d18

Cat. No.: B101539

For researchers, scientists, and drug development professionals, the safe handling and
disposal of specialized chemicals like Octane-d18 are paramount. This document provides
immediate, procedural guidance for the operational use and disposal of Octane-d18, ensuring
laboratory safety and regulatory compliance.

Octane-d18, a deuterated form of octane, is a highly flammable liquid and vapor that requires
stringent safety protocols.[1][2][3][4] It can cause skin irritation, drowsiness, or dizziness, and
may be fatal if swallowed and enters the airways.[1][2] Additionally, it is very toxic to aquatic life
with long-lasting effects.[1]

Personal Protective Equipment (PPE)

When handling Octane-d18, it is crucial to use appropriate personal protective equipment to
minimize exposure and ensure safety. The recommended PPE includes:

o Eye and Face Protection: Chemical splash goggles and a face shield are necessary to
protect against splashes and vapors.[5] Standard safety glasses are not sufficient.

» Hand Protection: Chemical-resistant gloves, such as butyl rubber or nitrile, are required.[5][6]
Always inspect gloves for any signs of degradation or puncture before use.

» Protective Clothing: A flame-retardant and antistatic protective suit or lab coat should be
worn.[7] For larger quantities or in situations with a higher risk of splashing, chemical-
resistant coveralls are recommended.
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood.[1][2] If ventilation is inadequate or if dealing with a large spill, a full-
face air-purifying respirator with appropriate cartridges should be used.[8]

o Footwear: Chemical-resistant, steel-toe boots or shoes should be worn to protect against
spills and falling objects.[8]

Quantitative Data Summary

The following table summarizes key quantitative safety and physical property data for Octane-
d18 for easy reference.

Property Value Source
Molecular Formula CsDa1s [4]
Molecular Weight 132.34 g/mol [31[41[9]
Boiling Point 125-127 °C [3]
Melting Point -57 °C [3]
Density 0.815 g/mL at 25 °C [3]
Flash Point 13 °C (55.4 °F) - closed cup [3]
Explosive Limits 0.34-6.3% [3]

Operational Protocol for Handling Octane-d18

A systematic approach is essential for the safe handling of Octane-d18 in a laboratory setting.
1. Preparation and Engineering Controls:

e Ensure a certified chemical fume hood is operational.

 Verify that safety shower and eyewash stations are accessible and functional.

» Remove all potential ignition sources from the work area, including sparks, open flames, and
hot surfaces.[1][2]
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e Use only explosion-proof electrical equipment.[1][2]

e Ground and bond all containers and receiving equipment to prevent static discharge.[1][2]
2. Handling and Use:

o Wear the appropriate PPE as detailed above.

e Dispense the smallest quantity of Octane-d18 necessary for the experiment.

o Keep the container tightly closed when not in use.[1]

e Use only non-sparking tools.[1][2]

» Avoid inhalation of vapors and direct contact with skin and eyes.[1][7]

3. Storage:

» Store Octane-d18 in a cool, dry, and well-ventilated area away from incompatible materials.

[11[2]
o Keep containers securely sealed in a flammable liquids storage cabinet.[2]
o Store away from light and moisture.[1][9]
4. Spill Management:

« In case of a small spill, absorb it with an inert, non-combustible material like vermiculite or
sand.[2]

o For larger spills, evacuate the area and contact the appropriate emergency response team.

e Collect the absorbed material in a sealed container for proper disposal.[2]

Disposal Plan

Proper disposal of Octane-d18 and its contaminated materials is critical to prevent
environmental harm and comply with regulations.
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Waste Collection: Collect all Octane-d18 waste, including contaminated materials, in a
designated, properly labeled, and sealed container. Do not mix with other waste streams.

Licensed Disposal: Dispose of the waste through a licensed professional waste disposal
service.[7]

Environmental Precautions: Do not allow the chemical to enter drains or waterways, as it is
very toxic to aquatic life.[1][7]

Container Decontamination: Decontaminate empty containers before disposal.[2]
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Caption: Workflow for Safe Handling of Octane-d18.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Essential Safety and Logistics for Handling Octane-
d18]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b101539?utm_src=pdf-custom-synthesis
https://isotope.com/product/attachment/DLM-50-1/SDS%20-%20DLM-50_V.3.1_US%20-%20English%20US.pdf
https://static.cymitquimica.com/products/54/pdf/sds-DE335B.pdf
https://www.sigmaaldrich.com/SG/en/product/aldrich/151971
https://wap.guidechem.com/encyclopedia/n-octane-d18-dic19274.html
https://www.mcrsafety.com/blog/solvents/
https://www.microcare.com/en-US/Resources/Resource-Center/FAQs/Is-Personal-Protective-Equipment-Required-When-Wor
https://gustavus.edu/academics/departments/chemistry/documents/documents/Octane.pdf
https://www.epa.gov/emergency-response/personal-protective-equipment
https://isotope.com/octane-d18-dlm-50-group
https://isotope.com/octane-d18-dlm-50-group
https://www.benchchem.com/product/b101539#personal-protective-equipment-for-handling-octane-d18
https://www.benchchem.com/product/b101539#personal-protective-equipment-for-handling-octane-d18
https://www.benchchem.com/product/b101539#personal-protective-equipment-for-handling-octane-d18
https://www.benchchem.com/product/b101539#personal-protective-equipment-for-handling-octane-d18
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b101539?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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